1-(2-fluorophenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine

• IUPAC Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone
• InChI: InChI=1S/C19H21FN2OS/c1-15-6-8-16(9-7-15)24-14-19(23)22-12-10-21(11-13-22)18-5-3-2-4-17(18)20/h2-9H,10-14H2,1H3
• InChI Key: CCJSIBKDMLTZIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C19H21FN2OS
• Molecular Weight: 344.4 g/mol

Description

1-(2-fluorophenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is a piperazine derivative that has been synthesized and studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine is not fully understood, but it is believed to act as a partial agonist at certain serotonin receptors. This compound has been shown to have high affinity for the 5-HT1A receptor subtype, which is involved in the regulation of mood, anxiety, and stress. Additionally, this compound has been shown to have moderate affinity for the 5-HT2A receptor subtype, which is involved in the regulation of cognition and perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. This compound has been shown to increase extracellular levels of serotonin in certain brain regions, which may contribute to its anxiolytic and antidepressant effects. Additionally, this compound has been shown to have antinociceptive effects in animal models of pain, which may be mediated by its activity at certain serotonin receptors.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-fluorophenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine in lab experiments include its high selectivity for certain serotonin receptors, its ability to increase extracellular levels of serotonin, and its potential as a molecular probe for imaging studies. However, the limitations of using this compound include its relatively low potency and its potential for off-target effects at higher concentrations.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for various neurological and psychiatric disorders. Another direction is to develop more potent and selective analogs of this compound for use as molecular probes or drug candidates. Additionally, future research could focus on the synthesis and evaluation of derivatives of this compound with different substituents or modifications to improve its pharmacological properties.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine involves the reaction of 2-fluoroaniline with 4-methylphenylthioacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with piperazine in the presence of a base such as triethylamine to yield the final product. This synthesis method has been optimized and modified by various research groups to improve the yield and purity of the compound.

Scientific Research Applications

1-(2-fluorophenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has been studied extensively for its potential applications in biomedical research. This compound has been shown to have selective affinity for certain serotonin receptors, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. Additionally, this compound has been used as a molecular probe for imaging studies and as a starting material for the synthesis of other biologically active compounds.